4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 7-[4-(6-ethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H25N7S/c1-5-15-12-16(22-19(21-15)27-4)24-6-8-25(9-7-24)18-11-13(2)20-17-10-14(3)23-26(17)18/h10-12H,5-9H2,1-4H3
• InChI Key: ZVJKHPKTMMBCKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=CC(=NC4=CC(=NN43)C)C
• Molecular Formula: C19H25N7S
• Molecular Weight: 383.5 g/mol
• CAS No.: 2640903-32-6

Description

4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a piperazine ring and substituted pyrimidine. Its structure includes:

• A 2,5-dimethylpyrazolo[1,5-a]pyrimidine moiety, which is a bicyclic system known for bioactivity in medicinal chemistry.
• A piperazine linker at position 7 of the pyrazolo-pyrimidine core, enhancing solubility and modulating receptor interactions.
• A 6-ethyl-2-(methylsulfanyl)pyrimidine substituent, which may influence electronic properties and binding affinity.

Mechanism of Action

Target of Action

The primary targets of the compound “4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine” are currently unknown. The compound contains a 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ol moiety

Mode of Action

The presence of a bond critical point in the region of a contact is indicative for attractive interactions, which could potentially influence its interaction with biological targets.

Biological Activity

The compound 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, mechanisms of action, biological evaluations, and comparative studies with related compounds.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{25}N_7S$ with a molecular weight of 363.5 g/mol. The structural formula can be represented as follows:

Property	Value
Molecular Formula	C20H25N7S
Molecular Weight	363.5 g/mol
IUPAC Name	4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine
InChI Key	PQABSIYJBQDFIS-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The process may include:

• Formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions.
• Piperazine substitution at specific positions to introduce piperazinyl functionalities.
• Methylsulfanyl and ethyl group modifications to finalize the structure.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical pathways such as:

• Inhibition of Dihydrofolate Reductase (DHFR) : Similar compounds have shown promising inhibitory activity against Plasmodium falciparum DHFR, which is crucial for the survival of the malaria parasite. The binding affinity and inhibitory constants (Ki) can vary significantly among derivatives, indicating structure-activity relationships that warrant further investigation .

Biological Evaluations

Recent studies have highlighted the potential of this compound in various biological assays:

• Antimicrobial Activity : Preliminary assessments indicate that derivatives exhibit varying degrees of antimicrobial properties against both bacterial and fungal strains .
• Antiparasitic Activity : In vitro assays have demonstrated that compounds similar to this one can inhibit Plasmodium falciparum growth effectively, with IC50 values ranging from nanomolar to micromolar concentrations depending on structural modifications .
• Cellular Assays : The compound's effects on cellular proliferation and apoptosis have been evaluated in cancer cell lines, showing potential anticancer properties that require further elucidation through detailed mechanistic studies.

Comparative Studies

A comparison with other pyrazolo[1,5-a]pyrimidine derivatives reveals distinct differences in biological activity based on structural variations:

Compound Name	Biological Activity Description
2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-ol	Moderate inhibition of DHFR; lower potency than target compound .
N,N-Diethyl-2-(2-(4-hydroxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide	Exhibited significant cytotoxicity against various cancer cell lines .

Case Studies

Several case studies have explored the pharmacological profiles of similar compounds:

• A study focusing on a series of pyrimidine derivatives revealed that modifications at the 6-position significantly enhanced DHFR inhibition .
• Another investigation into pyrazole-based compounds found promising results in inhibiting viral replication in cell-based assays .

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine Derivatives

Compounds like 5-(4-methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK66) and 5-(3,5-dimethoxyphenyl)-2-isopropylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK13) share the pyrazolo-pyrimidine backbone but differ in substituents. These derivatives often exhibit modified electronic profiles due to electron-donating (e.g., methoxy) or withdrawing (e.g., nitro) groups, impacting reactivity and bioactivity .

Compound	Substituents (Position)	Key Properties	Reference
Target Compound	2,5-dimethyl (pyrazolo core); piperazine linker	Potential solubility modulation	—
MK66	4-methoxyphenyl (C5); phenyl (C2)	Enhanced π-π stacking
MK13	3,5-dimethoxyphenyl (C5); isopropyl (C2)	Increased steric bulk

Piperazine-Containing Analogs

The patent-derived compound 2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-7-(1-propylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one highlights the role of piperazine/piperidine in improving pharmacokinetic properties. The target compound’s piperazine linker may similarly enhance blood-brain barrier penetration or target engagement .

Methylsulfanyl and Ethyl Substituents

The 2-(methylsulfanyl) group in the target compound is structurally akin to derivatives in , where 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-methylsulfanyl analogs demonstrated herbicidal and fungicidal activity. The ethyl group at C6 may confer hydrophobicity, analogous to the isopropyl group in MK13, which improved bioactivity in pyrazolo-pyrimidines .

Herbicidal and Fungicidal Potential

reports that triazolo-pyrimidine derivatives with methylsulfanyl groups exhibit 30–50% inhibition of Amaranthus retroflexus (weed) at 100 μg/mL.

Pharmacological Relevance

Pyrazolo-pyrimidines with arylpiperazine substituents (e.g., MK63, MK74) have been explored for CNS targets due to piperazine’s ability to interact with serotonin or dopamine receptors. The target compound’s piperazine linker positions it as a candidate for neurological or anticancer drug development .